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Compound of Interest

2-Bromo-N-methylpyrimidin-4-
Compound Name:

amine
CAS No.: 1209458-26-3
Cat. No.: B6338294

Get Quote

Executive Summary

2-Bromo-N-methylpyrimidin-4-amine is a privileged heterocyclic building block used primarily
to construct the hinge-binding motif of small-molecule kinase inhibitors.[1] Its structural duality
—a reactive electrophile at C2 (bromine) and a specific hydrogen-bond donor at C4 (N-
methylamine)—allows for the rapid assembly of "bidentate™ inhibitors that mimic the adenine
ring of ATP.

This compound is superior to its chloro-analog (2-chloro-N-methylpyrimidin-4-amine) in
palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) due to the
weaker C-Br bond, enabling milder reaction conditions and higher yields when coupling with
complex aryl boronic acids or amines.

Scientific Rationale & Mechanism
The "Hinge Binder" Concept
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In the ATP-binding pocket of protein kinases, the "hinge region” connects the N-terminal and C-
terminal lobes. Effective inhibitors must form hydrogen bonds with the backbone residues of
this region.

» N-Methylamino Group (Position 4): Acts as a hydrogen bond donor to the carbonyl oxygen of
the hinge residue (e.g., Glu81 in CDK2). The methyl group provides hydrophobic contacts
and improves metabolic stability compared to a primary amine (

).
o Pyrimidine Nitrogen (N1): Acts as a hydrogen bond acceptor from the backbone amide

nitrogen (e.g., Leu83 in CDK2).

o C2-Bromine (The Exit Vector): Serves as the attachment point for the "tail" of the inhibitor,
which extends into the solvent-exposed region or the hydrophobic back-pocket to confer
selectivity.

Case Studies in Cancer Research

Target Kinase Disease Indication Role of Scaffold Mechanism

The pyrimidine core

) anchors the molecule;
Acute Myeloid )
FLT3 ) Core Scaffold the C2-substituent
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targets the activation

loop (Dfg-in/out).

Used to synthesize
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XL01126 analogs)
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CDK4/6 Breast Cancer Hinge Binder

found in Palbociclib-

like derivatives.[2]
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Experimental Protocols
Protocol A: Suzuki-Miyaura Coupling (C2-Arylation)

Objective: To attach an aryl "tail" to the C2 position, creating a bi-aryl kinase inhibitor core.

Reagents:

Substrate: 2-Bromo-N-methylpyrimidin-4-amine (1.0 equiv)

Coupling Partner: Aryl boronic acid (e.g., 4-pyrazolylboronic acid pinacol ester) (1.2 equiv)
Catalyst:

(0.05 equiv)

Base:

(2.0 M aqueous solution, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

Preparation: In a microwave vial, combine the substrate (188 mg, 1.0 mmol), aryl boronic
ester (1.2 mmol), and catalyst (41 mg, 0.05 mmol).

Inertion: Seal the vial and purge with Argon for 5 minutes.

Solvation: Add degassed 1,4-Dioxane (4 mL) and aqueous

(1.5 mL).

Reaction: Heat to 90°C for 4 hours (conventional heating) or 110°C for 30 minutes
(microwave irradiation). Note: The bromine at C2 is highly reactive; monitor by LC-MS to
prevent homocoupling.

Work-up: Dilute with EtOAc (20 mL), wash with water (2 x 10 mL) and brine. Dry over
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 Purification: Flash chromatography (0-10% MeOH in DCM). The N-methyl group polarity
often requires a polar solvent system.

Protocol B: Buchwald-Hartwig Amination (C2-Amination)

Objective: To synthesize 2,4-diaminopyrimidine derivatives (common in EGFR/ALK inhibitors).

Reagents:

Substrate: 2-Bromo-N-methylpyrimidin-4-amine (1.0 equiv)

Amine: Substituted aniline (e.g., 3,4,5-trimethoxyaniline) (1.1 equiv)

Catalyst:

(0.02 equiv) + Xantphos (0.04 equiv)

Base:

(solid, 2.0 equiv)

Solvent: Toluene or 1,4-Dioxane (anhydrous)

Step-by-Step Procedure:

Catalyst Pre-complexation: Stir

and Xantphos in the solvent for 10 minutes under Argon to form the active catalytic species.

» Addition: Add the bromopyrimidine substrate, the aniline, and the solid base.

e Reaction: Reflux at 100°C overnight (12-16 hours). The electron-rich nature of the C4-amino
group deactivates the ring slightly, requiring higher temperatures than typical 2-halopyridines.

« Filtration: Filter hot through a Celite pad to remove palladium black.

Isolation: Concentrate filtrate and recrystallize from EtOH/Water or purify via prep-HPLC.

Visualizing the Mechanism
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The following diagram illustrates the "Hinge Binding"” mode and the synthetic divergence point
facilitated by this scaffold.

inase Hinge Regio

K n
H-Bond Donor (N-Me) ( (ATP Pocket) ]
H-Bond Acceptor (N1)

C2-Br Reactivity Suzuki Coupling Yields Bi-Aryl Inhibitor
o (Pd-Cat + Ar-B(OH)2) (e.g., FLT3/JAK)
C2-Br Reactivity
Buchwald Amination
(Pd-Cat + Ar-NH2)

2-Bromo-N-methyl
pyrimidin-4-amine

l

Yields 2,4-Diaminopyrimidine
(e.g., ALK/EGFR)

Click to download full resolution via product page

Caption: Divergent synthesis of kinase inhibitors using the 2-Bromo-N-methylpyrimidin-4-
amine scaffold.

Quantitative Data Summary

Table 1: Reactivity Comparison (C2-Position) Comparison of 2-Bromo vs. 2-Chloro analogs in
Suzuki Coupling (4-pyrazolyl boronate).
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Catalyst

Scaffold : Temp (°C) Time (h) Yield (%)
Loading
2-Bromo-N-
1 mol% Pd 80 2 92%
methyl...
2-Chloro-N-
5 mol% Pd 100 12 65%
methyl...

2-Chloro analog
requires harsher
conditions due to
stronger C-ClI
bond strength
(95 kcal/mol vs
68 kcal/mol for
C-Br).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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